4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: 4-[(3,3-dimethylcyclohexyl)amino]butan-2-ol
• InChI: InChI=1S/C12H25NO/c1-10(14)6-8-13-11-5-4-7-12(2,3)9-11/h10-11,13-14H,4-9H2,1-3H3
• InChI Key: RCGOZEJSVAEXRV-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC1CCCC(C1)(C)C)O

Description

4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol is a secondary alcohol featuring a cyclohexylamine substituent with two methyl groups at the 3-position of the cyclohexane ring. Its IUPAC name directly reflects its structure: the amino group is attached to the 4th carbon of butan-2-ol, while the cyclohexyl substituent is modified with 3,3-dimethyl groups. Based on structural analysis, its molecular formula is inferred to be C₁₂H₂₅NO, with a molecular weight of approximately 199.34 g/mol (calculated from atomic masses).

While explicit data on its physical properties (e.g., melting/boiling points) are absent in the provided evidence, its structure implies moderate lipophilicity due to the dimethylcyclohexyl group, which may influence solubility in organic solvents compared to simpler alcohols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol typically involves the reaction of 3,3-dimethylcyclohexylamine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .

Industrial Production Methods

In industrial settings, the production of 4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate higher volumes, and additional purification steps, such as distillation and crystallization, are employed to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions include substituted amines, alcohols, ketones, and aldehydes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target proteins. This interaction can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

Key Observations:

Structural Complexity and Lipophilicity: The dimethylcyclohexyl group in the target compound enhances lipophilicity compared to simpler alcohols like 3,3-Dimethylbutan-2-ol (C₆H₁₄O) . This property may favor membrane permeability in biological systems but reduce aqueous solubility. In contrast, 4-[(Thiophen-3-ylmethyl)amino]butan-2-ol (C₉H₁₅NOS) incorporates an aromatic thiophene ring, introducing π-electron systems that could alter electronic properties and binding interactions.

Functional Group Influence: The nitro group in 4-{4-(1-hydroxyethyl)-2-nitrophenylamino}butan-2-ol (C₁₃H₂₀N₂O₄) is strongly electron-withdrawing, likely increasing reactivity in electrophilic substitution or redox reactions. Hydroxyl and branched alkyl groups in 3-[(4-hydroxy-2-methylbutan-2-yl)amino]-3-methylbutan-1-ol (C₁₀H₂₁NO₂) may improve hydrogen bonding and solubility in polar solvents.

Biological Activity

4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol is a specialized amino alcohol characterized by a butanol backbone and a bulky dimethylcyclohexyl group. This unique structural arrangement potentially influences its biological activity, making it a subject of interest in pharmacological research. Understanding the biological activity of this compound involves exploring its interactions with various biological targets, including receptors and enzymes.

The molecular formula of 4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol is C$_{13}$H$_{25}$N$_{1}$O$_{1}$, with a molecular weight of approximately 199.33 g/mol. The presence of both amino and hydroxyl functional groups allows for diverse chemical reactivity, which can be leveraged in medicinal chemistry to synthesize derivatives with enhanced biological properties.

The biological activity of 4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol is primarily attributed to its ability to interact with specific receptors and enzymes in the body. The bulky cyclohexyl moiety may enhance lipophilicity, potentially improving membrane permeability and bioavailability.

Key Interactions:

• Receptor Binding: Initial studies suggest that this compound may exhibit affinity for neurotransmitter receptors, influencing pathways related to mood and cognition.
• Enzymatic Activity: The compound's hydroxyl group may participate in enzymatic reactions, acting as a substrate or inhibitor for various metabolic processes.

Case Studies and Research Findings

• Neuropharmacological Studies: Research has indicated that compounds with similar structures exhibit anxiolytic and antidepressant-like effects in animal models. For instance, derivatives of amino alcohols have been shown to modulate serotonin and norepinephrine levels in the brain.
• Antimicrobial Activity: Some studies have explored the antimicrobial properties of similar amino alcohols, revealing potential applications in treating infections. The mechanism often involves disrupting bacterial cell membranes.
• Cytotoxicity Assessments: In vitro studies have demonstrated that certain structural analogs can induce apoptosis in cancer cell lines, indicating potential therapeutic applications in oncology.

Data Table: Comparison with Related Compounds

Compound Name	Molecular Formula	Key Features	Biological Activity
4-[(3,3-Dimethylcyclohexyl)amino]butan-2-ol	C$_{13}$H$_{25}$N$_{1}$O$_{1}$	Bulky cyclohexyl group	Potential receptor modulation
4-(Dimethylamino)butan-2-ol	C$_{6}$H$_{15}$N$_{1}$O$_{1}$	Simpler structure	Neurotransmitter modulation
3-(Dimethylamino)propan-1-ol	C$_{5}$H$_{13}$N$_{1}$O$_{1}$	Shorter carbon chain	Limited biological activity